Cas no 916435-42-2 (Dibenzofuran, 2-bromo-8-(1-pyrenyl)-)

• Product Name: Dibenzofuran, 2-bromo-8-(1-pyrenyl)-
• CAS No: 916435-42-2
• MF: C₂₈H₁₅BrO
• MW: 447.322106599808
• CID: 1966418
• PubChem ID: 87360942
• Update Time: 2025-04-21

Dibenzofuran, 2-bromo-8-(1-pyrenyl)- Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran, 2-bromo-8-(1-pyrenyl)-
• SCHEMBL2251245
• 916435-42-2
• DTXSID201299052
• 2-Bromo-8-(1-pyrenyl)dibenzofuran

• Inchi： 1S/C28H15BrO/c29-20-9-13-26-24(15-20)23-14-19(8-12-25(23)30-26)21-10-6-18-5-4-16-2-1-3-17-7-11-22(21)28(18)27(16)17/h1-15H
• InChI Key： QPTWHGCUUHVOMG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1=C(C=CC(=C1)C1=CC=C3C=CC4=CC=CC5=CC=C1C3=C54)O2

Computed Properties

• Exact Mass: 446.03063Da
• Monoisotopic Mass: 446.03063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 13.1Ų